Cas no 2306275-65-8 (tert-butyl 3-(2-bromoethyl)-3-methoxy-azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-bromoethyl)-3-methoxy-azetidine-1-carboxylate
• CAS No: 2306275-65-8
• MF: C₁₁H₂₀BrNO₃
• MW: 294.185402870178
• CID: 5107694
• Update Time: 2026-03-03

tert-butyl 3-(2-bromoethyl)-3-methoxy-azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-(2-bromoethyl)-3-methoxy-, 1,1-dimethylethyl ester
• tert-butyl 3-(2-bromoethyl)-3-methoxy-azetidine-1-carboxylate

• Inchi： 1S/C11H20BrNO3/c1-10(2,3)16-9(14)13-7-11(8-13,15-4)5-6-12/h5-8H2,1-4H3
• InChI Key： UHTMEUKOGSWDHL-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(CCBr)(OC)C1

Additional information on tert-butyl 3-(2-bromoethyl)-3-methoxy-azetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(2-bromoethyl)-3-methoxy-azetidine-1-carboxylate (CAS No. 2306275-65-8)

The compound tert-butyl 3-(2-bromoethyl)-3-methoxy-azetidine-1-carboxylate (CAS No. 2306275-65-8) is a highly specialized azetidine derivative with significant applications in pharmaceutical and organic synthesis. Its unique structure, featuring a bromoethyl moiety and a methoxy group, makes it a versatile intermediate for constructing complex molecules. Researchers and chemists are increasingly interested in this compound due to its potential in drug discovery, particularly in the development of small-molecule inhibitors and bioactive scaffolds.

In recent years, the demand for azetidine-based compounds has surged, driven by their role in modulating biological targets. The tert-butyl carboxylate group in this molecule enhances its stability, making it suitable for multi-step synthetic routes. Additionally, the presence of the bromoethyl side chain allows for further functionalization through cross-coupling reactions, a topic frequently searched in organic chemistry forums and AI-driven synthesis platforms. This aligns with the growing trend of automated synthesis and machine learning in chemical research.

From a synthetic perspective, tert-butyl 3-(2-bromoethyl)-3-methoxy-azetidine-1-carboxylate is often employed in peptide mimetics and heterocyclic chemistry. Its methoxy-azetidine core is particularly valuable for introducing conformational constraints in drug candidates, a strategy widely discussed in medicinal chemistry webinars. The compound’s CAS No. 2306275-65-8 is frequently queried in chemical databases, reflecting its relevance in high-throughput screening and fragment-based drug design.

Environmental and safety considerations are also critical when handling this compound. While it is not classified as hazardous under standard regulations, proper laboratory protocols must be followed. This aspect resonates with the increasing focus on green chemistry and sustainable synthesis, topics that dominate academic conferences and industry reports. The compound’s stability under various conditions makes it a candidate for flow chemistry applications, another hot topic in modern process optimization.

In summary, tert-butyl 3-(2-bromoethyl)-3-methoxy-azetidine-1-carboxylate (CAS No. 2306275-65-8) represents a cutting-edge tool for researchers exploring structure-activity relationships and novel synthetic pathways. Its integration into AI-assisted drug discovery pipelines and alignment with sustainable chemistry trends underscore its importance in contemporary scientific endeavors.